4-methyl-1H-pyrrolo[2,3-c]pyridine

• IUPAC Name: 4-methyl-1H-pyrrolo[2,3-c]pyridine
• InChI: InChI=1S/C8H8N2/c1-6-4-9-5-8-7(6)2-3-10-8/h2-5,10H,1H3
• InChI Key: XAARYQDTXBRXAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=CC2=C1C=CN2
• Molecular Formula: C8H8N2
• DSSTOX Substance ID: DTXSID70676852
• Molecular Weight: 132.16 g/mol
• CAS RN: 1190321-86-8

Description

“4-methyl-1H-pyrrolo[2,3-c]pyridine” is a heterocyclic compound that contains a pyrrole moiety fused to a pyridine nucleus. It is one of the six structural isomers of the bicyclic ring system. This compound has been studied for its diverse biological and medicinal importance.

Synthesis Analysis

The synthesis of “4-methyl-1H-pyrrolo[2,3-c]pyridine” involves several experimental steps. One study reported the synthesis of new derivatives of 3,4-pyridinedicarboximide. Another study discussed the synthesis of pyrrolopyrazine derivatives, including cyclization, ring annulation, cycloaddition, direct C-H arylation, and other methods.

Chemical Reactions Analysis

Pyrrolopyridines, including “4-methyl-1H-pyrrolo[2,3-c]pyridine”, have been studied for their chemical reactions. One study reported that pyrrolo[2,3-d]pyrimidines had better anti-inflammatory activity than pyrrolo[3,2-e][1,2,4]triazolo[4,3-c]pyrimidines.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-methyl-1H-pyrrolo[2,3-c]pyridine” have been studied using various techniques. One study carried out experimental measurements using 1H NMR spectra, IR spectra, elemental analyses, and differential scanning calorimetry.

Scientific Research Applications

Analgesic and Sedative Activity

. . .

Antidiabetic Activity

. While specific studies on 4-methyl-1H-pyrrolo[2,3-c]pyridine are not mentioned, it’s plausible that this compound could also exhibit similar properties due to its structural similarity.

Antimycobacterial Activity

. This suggests that 4-methyl-1H-pyrrolo[2,3-c]pyridine could potentially be used in the treatment of diseases caused by mycobacteria, such as tuberculosis.

Antiviral Activity

. This indicates that 4-methyl-1H-pyrrolo[2,3-c]pyridine could potentially be used in the development of antiviral drugs.

Antitumor Activity

. This compound could potentially be used in the development of new anticancer drugs.

Treatment of Nervous System Diseases

. This suggests that 4-methyl-1H-pyrrolo[2,3-c]pyridine could potentially be used in the treatment of neurological disorders.

Treatment of Immune System Diseases

. This indicates that 4-methyl-1H-pyrrolo[2,3-c]pyridine could potentially be used in the treatment of immune system disorders.

Synthesis of New Compounds

. This makes it a valuable compound in the field of medicinal chemistry.

Safety And Hazards

The safety and hazards of “4-methyl-1H-pyrrolo[2,3-c]pyridine” have been reported. One source mentions that personal protective equipment should be used to avoid dust formation, breathing vapours, mist, or gas, and breathing dust. Another source mentions hazard classifications including Acute Tox. 4 Oral - Eye Dam. 1 - Skin Irrit. 2 - STOT SE 3.

Future Directions

The future directions for “4-methyl-1H-pyrrolo[2,3-c]pyridine” could involve further exploration of its therapeutic potential. More than 300,000 1H-pyrrolo[3,4-b]pyridines have been described, which are included in more than 5500 references. This suggests that there is significant interest in developing new compounds containing this scaffold.